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Compound of Interest

Compound Name: Citreorosein

Cat. No.: B013863 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Citreorosein, tailored for researchers, scientists, and drug development professionals. The

following procedural guidance is designed to ensure safe handling and compliance with

standard laboratory waste management protocols.

Immediate Safety and Hazard Information
Citreorosein is a chemical that requires careful handling due to its potential hazards.

According to its Safety Data Sheet (SDS), it is classified with the following hazards:

Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]

Therefore, appropriate personal protective equipment (PPE), including gloves, lab coats, and

eye protection, should be worn at all times when handling this compound.[2] Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid the

formation and inhalation of dust and aerosols.[2]

Citreorosein Properties
Key physical and chemical properties of Citreorosein are summarized below.
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Property Value

Physical State Solid, Powder[1][3]

Molecular Formula C₁₅H₁₀O₆[1]

Molecular Weight 286.24 g/mol [2]

Melting Point 288 °C (550.4 °F)[1][4]

Boiling Point 672.3 °C (1,242.2 °F) (Predicted)[1][3]

Solubility
Soluble in DMSO, Acetone, Chloroform,

Dichloromethane, Ethyl Acetate[3]

Ecological Hazard
Water hazard class 1 (Self-assessment): slightly

hazardous for water[1]

Operational Disposal Protocol for Citreorosein
Waste
The primary and mandated disposal method for Citreorosein is through a licensed chemical

destruction facility or controlled incineration.[2] Under no circumstances should Citreorosein or

its containers be disposed of in standard trash or discharged into the sewer system.[1][2]

Step 1: Waste Segregation and Collection
Identify Waste Streams: Designate separate waste streams for solid Citreorosein waste

(e.g., contaminated filter paper, unused powder) and liquid Citreorosein waste (e.g.,

solutions in solvents like DMSO or acetone).

Select Compatible Containers:

Collect waste in chemically compatible containers that can be securely sealed.[5][6]

Plastic containers are often preferred for general chemical waste.[7]

Ensure the container cap is in good condition and provides a tight seal to prevent leaks.[8]

Do not use containers that may react with the waste material. For instance, if the waste is

dissolved in a corrosive solvent, avoid metal containers.[6]
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Collect Waste: Place all materials contaminated with Citreorosein into the designated

hazardous waste container. Keep the container closed at all times except when adding new

waste.[7][9]

Step 2: Labeling and Storage
Proper Labeling: Affix a hazardous waste tag to the container as soon as the first drop of

waste is added. The label must clearly state:

The words "Hazardous Waste."

The full chemical name: "Citreorosein."

If in a solution, list all constituents and their approximate percentages (e.g., "Citreorosein
(~10mg/mL) in DMSO").[8]

The date when waste was first added.

Designated Storage: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA).[7][8] This area must be at or near the point of waste generation

and under the control of laboratory personnel.

Segregate Incompatibles: Ensure that the Citreorosein waste container is stored separately

from incompatible materials, such as strong acids or bases, to prevent accidental reactions.

[8]

Step 3: Disposal of Empty Containers
Rinsing Procedure: Any container that held pure Citreorosein must be treated as hazardous

waste. To render it non-hazardous, the container should be triple-rinsed.[2]

Use a small amount of a suitable solvent (like acetone) that can dissolve Citreorosein for

each rinse.

Collect the resulting rinsate and dispose of it as liquid hazardous waste.[9]

Final Disposal: Once triple-rinsed, the container is considered empty. Deface or remove all

chemical labels from the container and dispose of it as regular laboratory glass or plastic
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waste, or as regular trash.[9]

Step 4: Arranging for Final Disposal
Schedule Pickup: Once the waste container is full, or if waste has been accumulated for a

year, arrange for its disposal.[8]

Contact EH&S: Submit a chemical waste collection request to your institution's

Environmental Health and Safety (EH&S) department or equivalent authority.[5][7]

Professional Disposal: EH&S will then transport the waste to a licensed chemical destruction

plant for final disposal via controlled incineration with flue gas scrubbing, which is the

recommended method.[2]

Disposal Workflow Diagram
The following diagram illustrates the procedural workflow for the safe disposal of Citreorosein
waste from the point of generation to final pickup.
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Caption: Workflow for Citreorosein Hazardous Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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